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Dehydrocorydaline: Solubility & Stock Preparation

Q: What is the solubility of Dehydrocorydaline in DMSO and how do I prepare a stock solution for in

vitro studies?

Dehydrocorydaline is readily soluble in DMSO. The following table summarizes the key solubility data and

stock preparation information for your reference [1] [2] [3].

Property Value Notes / Source

Molecular Weight
(Freebase)

366.43 g/mol [2] [3] [4] C22H24NO4+

Purity ≥95% - 99.65% [2] [5] Varies by supplier and batch.

Solubility in DMSO 25 - 73 mg/mL [2] [3] [4] ~68.2 - 199.2 mM. Higher concentrations
may require warming and sonication [1]

[4].

Common Stock
Concentration

10 mM - 100 mM A 10 mM stock is prepared by dissolving

3.66 mg in 1 mL of DMSO [2] [5].
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Property Value Notes / Source

Other Soluble
Solvents

Chloroform, Dichloromethane,
Ethyl Acetate, Acetone [3]

Recommended Protocol for 10 mM Stock Solution in DMSO:

Weigh: Accurately weigh 3.66 mg of Dehydrocorydaline.

Dissolve: Transfer the compound to a sterile vial and add 1 mL of fresh, high-quality DMSO.
Mix: Gently vortex or sonicate the solution in a warm water bath (up to 60°C) to ensure complete

dissolution [1].
Store: Aliquot the stock solution and store at -20°C for short-term use (1 month) or -80°C for long-

term storage (6 months). Avoid repeated freeze-thaw cycles [1] [2] [4].

> Note on Salt Forms: Dehydrocorydaline is also available as a nitrate salt (CAS# 13005-09-9, MW:

428.44 g/mol). If using this form, adjust your calculations accordingly, as its solubility in DMSO is about 50

mg/mL (~116.7 mM) [6].

Key Experimental Protocols & Data

The following experimental details from published studies can serve as a reference for your own work.

1. Anti-Cancer Activity in MCF-7 Cells [1] [2] [4]

Cell Line: Human breast cancer cells (MCF-7).

Treatment: Cells were treated with Dehydrocorydaline at concentrations ranging from 0 to 200 µM.
Duration: 24 hours.

Key Findings:
Cell Viability: DHC inhibited cell growth dose-dependently, decreasing viability by

approximately 40% at 200 µM.
Apoptosis Mechanism: Treatment increased pro-apoptotic Bax protein expression, decreased

anti-apoptotic Bcl-2 expression, and activated caspase-7 and caspase-8, leading to cleavage of
PARP.

2. Anti-Nociceptive (Pain-Relieving) Effects in Mice [7]

Model: Acetic acid-induced writhing and formalin paw test in mice.
Administration: Intraperitoneal (i.p.) injection.
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Dosage: 3.6, 6, and 10 mg/kg.

Key Findings:
DHC produced significant, dose-dependent pain relief.

The effect involved the opioid receptor system (reversible by naloxone).
It reduced formalin-induced paw edema and lowered levels of pro-inflammatory cytokines

(TNF-α, IL-1β, IL-6) in the spinal cord.

3. p38 MAPK Activation in Astrocytes [2]

Cell Type: Astrocytes.

Treatment: Cultured with DHC at 500 nM for 24 hours.
Outcome Measurement: Western blot analysis showed elevated levels of phosphorylated p38

MAPK, indicating activation of this pathway.

This diagram illustrates the primary molecular mechanisms of Dehydrocorydaline as referenced in the

technical data:
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Troubleshooting Common Issues
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Q: My Dehydrocorydaline solution has precipitated. What should I do?

Warm and Sonicate: Gently warm the solution in a 37-60°C water bath and sonicate for several
minutes. This is recommended for reconstitution [1] [3].

Check Storage: Ensure the stock solution has not been stored for too long or subjected to multiple
freeze-thaw cycles. Always prepare fresh aliquots.

Q: The solvent is toxic to my cells at the required treatment concentration.

Dilute in Media: When adding the DMSO stock to cell culture media, ensure the final DMSO
concentration is kept low (typically ≤0.1-0.5%) to minimize cytotoxicity.

Consider In Vivo Formulations: For animal studies, DHC can be formulated in a vehicle of 10%
DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline, prepared sequentially [2] [4] [6].

Q: I am not observing the expected biological effect.

Verify Bioactivity: Confirm the specific bioactivity for your experimental goal. DHC is reported as a
p38 MAPK activator [1] [2] [3] and has multiple mechanisms. Ensure your experimental model is

sensitive to these pathways.
Check Concentration and Purity: Use the appropriate dose range (e.g., nM for anti-malarial[cite] or

low µM for anti-cancer[cite]) and confirm the purity of your compound from the supplier's Certificate of
Analysis.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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